4-[2,3-Dihydro-1,4-benzodioxin-6-yl(methylsulfonyl)amino]butanoic acid

• IUPAC Name: 4-[2,3-dihydro-1,4-benzodioxin-6-yl(methylsulfonyl)amino]butanoic acid
• InChI: InChI=1S/C13H17NO6S/c1-21(17,18)14(6-2-3-13(15)16)10-4-5-11-12(9-10)20-8-7-19-11/h4-5,9H,2-3,6-8H2,1H3,(H,15,16)
• InChI Key: ISWWMBCHFPYWGB-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CCCC(=O)O)C1=CC2=C(C=C1)OCCO2
• Molecular Formula: C13H17NO6S
• Molecular Weight: 315.34 g/mol

Description

“4-[2,3-Dihydro-1,4-benzodioxin-6-yl(methylsulfonyl)amino]butanoic acid” is a benzodioxine. It has a molecular weight of 222.24. The IUPAC name for this compound is 4-(2,3-dihydro-1,4-benzodioxin-6-yl)butanoic acid.

Physical And Chemical Properties Analysis

This compound has a boiling point of 76-78°C. It is a solid at ambient temperature. The density of this compound is 1.3±0.1 g/cm3.

Scientific Research Applications

Environmental Degradation and Toxicology

Research on the degradation of acetaminophen (ACT) by advanced oxidation processes (AOPs) provides insights into environmental pathways and by-products, including compounds structurally related to 4-[2,3-Dihydro-1,4-benzodioxin-6-yl(methylsulfonyl)amino]butanoic acid. This study highlights the importance of understanding the environmental fate of complex organic molecules and their potential ecotoxicological impacts. The detailed investigation into ACT degradation products and their biotoxicity underscores the relevance of chemical structure in environmental science and toxicology (Qutob et al., 2022).

Biochemical and Pharmacological Applications

Significant research has been conducted on the biochemical and pharmacological properties of compounds structurally related to 4-[2,3-Dihydro-1,4-benzodioxin-6-yl(methylsulfonyl)amino]butanoic acid. Studies on sulforaphane (SFN), a compound with a similar molecular structure, reveal its potential as a chemopreventive agent against various diseases, demonstrating the broad application potential of these types of compounds in drug development and disease prevention (Kim & Park, 2016).

Material Science and Industrial Applications

Research into the chemical properties and applications of xylan derivatives highlights the relevance of compounds with similar structural features in materials science. These studies explore the potential of such compounds in creating new biopolymers with specific functionalities, showcasing the interdisciplinary application of chemical research in developing novel materials (Petzold-Welcke et al., 2014).

Mechanism of Action

Target of Action

Similar compounds have been known to target bacterial cells, specifically inhibiting biofilm formation inB. subtilis and E. coli .

Mode of Action

It’s known that sulfonamides, a class of compounds to which this molecule belongs, generally act by inhibiting folic acid synthesis . They do this by restraining the foliate synthetase enzyme, which blocks folic acid synthesis in bacteria and ultimately stops the production of purines .

Biochemical Pathways

Based on the mode of action, it can be inferred that the compound affects the folic acid synthesis pathway in bacteria, leading to a halt in the production of purines .

Result of Action

It has been found to be an effective antibacterial agent againstB. subtilis and E. coli, inhibiting bacterial biofilm growth by up to 60.04% .

Safety and Hazards

This compound may cause respiratory irritation, skin irritation, and serious eye irritation. Precautionary measures include using only outdoors or in a well-ventilated area, avoiding breathing dust/fumes, wearing protective gloves, protective clothing, eye protection, and face protection, and washing all exposed external body areas thoroughly after handling.